1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(m-tolyl)ethan-1-one

Specification

• CAS No.: 2177060-73-8
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.336
• IUPAC Name: 2-(3-methylphenyl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]ethanone
• Standard InChI: InChI=1S/C15H18N4O/c1-12-3-2-4-13(5-12)6-15(20)18-7-14(8-18)9-19-11-16-10-17-19/h2-5,10-11,14H,6-9H2,1H3
• Standard InChI Key: FGKPECHRARJXJP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC(=O)N2CC(C2)CN3C=NC=N3

Introduction

Synthesis and Chemical Reactions

The synthesis of compounds with azetidine and triazole rings typically involves multi-step organic reactions. These steps may include the construction of the azetidine ring followed by the introduction of the triazole and other functional groups. Each step requires careful optimization of conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Related Compounds and Their Biological Activities

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(benzyloxy)ethan-1-one: This compound shares a similar structure but lacks specific biological activity data.

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one: This compound has a molecular weight of 334.80 g/mol and includes a chlorophenoxy group, which might influence its biological properties.

• 1-{3-[4-(Hydroxymethyl)-1H-1,2,3-triazol-1-YL]azetidin-1-YL}-2-(3-methylphenyl)ethan-1-one: This compound has a molecular weight of 286.33 g/mol and features a hydroxymethyl group on the triazole ring.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(benzyloxy)ethan-1-one	C₁₅H₁₈N₄O₂	286.33	Medicinal chemistry
1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one	C₁₆H₁₉ClN₄O₂	334.80	Potential biological activities
1-{3-[4-(Hydroxymethyl)-1H-1,2,3-triazol-1-YL]azetidin-1-YL}-2-(3-methylphenyl)ethan-1-one	C₁₅H₁₈N₄O	286.33	Anticancer or antiviral activities